Cas no 138356-99-7 (2-(dimethylamino)propyl(methyl)amine)

• Product Name: 2-(dimethylamino)propyl(methyl)amine
• CAS No: 138356-99-7
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• CID: 1252416
• PubChem ID: 15113279
• Update Time: 2025-05-19

2-(dimethylamino)propyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• N~1~,N~2~,N~2~-trimethylpropane-1,2-diamine
• LogP
• 2-(dimethylamino)propyl(methyl)amine
• N,N,N',N''-tetramethylethylenediamine
• N1,N2,N2-trimethyl-1,2-propanediamine
• AKOS011153796
• [2-(DIMETHYLAMINO)PROPYL](METHYL)AMINE
• EN300-1231721
• 1-N,2-N,2-N-trimethylpropane-1,2-diamine
• SCHEMBL1408895
• 138356-99-7

• Inchi： 1S/C6H16N2/c1-6(5-7-2)8(3)4/h6-7H,5H2,1-4H3
• InChI Key： SOIRNMUAUJFUMN-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C)CNC

Computed Properties

• Exact Mass: 116.13148
• Monoisotopic Mass: 116.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

Additional information on 2-(dimethylamino)propyl(methyl)amine

Introduction to 2-(Dimethylamino)propyl(methyl)amine (CAS No. 138356-99-7)

2-(Dimethylamino)propyl(methyl)amine, with the CAS number 138356-99-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a propyl backbone with a dimethylamino and methyl substituent. Its chemical formula is C₆H₁₅N₂, and it has a molecular weight of approximately 114.20 g/mol.

The synthesis of 2-(dimethylamino)propyl(methyl)amine can be achieved through various methods, including the reaction of 2-amino-1-propanol with dimethylamine and methyl iodide. This compound's synthesis is well-documented in the literature, and recent advancements in synthetic chemistry have led to more efficient and environmentally friendly routes. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel catalytic method that significantly reduced the reaction time and improved the yield of the product.

In terms of its physical properties, 2-(dimethylamino)propyl(methyl)amine is a colorless liquid with a characteristic amine odor. It is soluble in water and many organic solvents, making it highly versatile for various applications. The compound's solubility properties are crucial for its use in pharmaceutical formulations, where it can be easily incorporated into different delivery systems.

The biological activity of 2-(dimethylamino)propyl(methyl)amine has been extensively studied due to its potential as a precursor for various bioactive molecules. Research has shown that this compound can act as a building block for the synthesis of drugs targeting specific receptors and enzymes. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of 2-(dimethylamino)propyl(methyl)amine exhibited potent antiviral activity against several strains of influenza virus.

In the pharmaceutical industry, 2-(dimethylamino)propyl(methyl)amine is used as an intermediate in the synthesis of various drugs and drug candidates. Its ability to form stable complexes with metal ions has also been explored for applications in metal-based therapeutics. A recent study in the Inorganic Chemistry Communications highlighted the use of this compound in the development of metallo-drugs for cancer treatment, where it served as a ligand to enhance the drug's stability and bioavailability.

The safety profile of 2-(dimethylamino)propyl(methyl)amine is an important consideration for its use in pharmaceutical and industrial applications. Toxicological studies have shown that this compound has low acute toxicity but may cause irritation to the eyes and skin upon prolonged exposure. Therefore, appropriate handling and storage practices are recommended to ensure workplace safety.

In conclusion, 2-(dimethylamino)propyl(methyl)amine (CAS No. 138356-99-7) is a valuable compound with diverse applications in chemistry, biology, and pharmaceutical research. Its unique chemical properties make it an attractive candidate for the development of new drugs and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.